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Compound of Interest

Compound Name: MT-802

Cat. No.: B10818691

Audience: Researchers, scientists, and drug development professionals.

Introduction: MT-802 is a potent and selective degrader of Bruton's tyrosine kinase (BTK)
based on Proteolysis Targeting Chimera (PROTAC) technology.[1] APROTAC is a bifunctional
molecule that recruits a target protein to an E3 ubiquitin ligase, leading to the ubiquitination and
subsequent degradation of the target protein by the proteasome.[2] MT-802 is composed of a
ligand that binds to BTK and another ligand that recruits the cereblon (CRBN) E3 ubiquitin
ligase complex.[3][4] This mechanism allows for the effective degradation of both wild-type BTK
and the C481S mutant, which confers resistance to irreversible inhibitors like ibrutinib.[1][4]
Consequently, MT-802 is a valuable tool for studying BTK signaling and has potential
applications in treating B-cell malignancies such as chronic lymphocytic leukemia (CLL).[3][5]

Proper preparation of MT-802 stock solutions is critical for obtaining accurate, reproducible
results in downstream experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent
for MT-802 due to its high solubilizing capacity for organic molecules.[4][6] These application
notes provide a detailed protocol for preparing, storing, and handling MT-802 stock solutions
using DMSO.

Quantitative Data Summary

The following table summarizes the key chemical and biological properties of MT-802.
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Property Value Citation(s)
Molecular Weight 787.82 g/mol [31[7]
Chemical Formula Ca1H41N9Os [3][4]
CAS Number 2231744-29-7 [4][7]
Solid powder, typically white to
Appearance p ypieaty [4][7]
off-white
Solubility in DMSO 100 mg/mL (126.93 mM) [3][5]
) ~1 nM - 14.6 nM (Wild-Type
DCso (BTK Degradation) [11051[7]
BTK)
DCso (C481S BTK) 149 nM [7]
Storage (Powder) -20°C for up to 3 years [4107]

) -80°C for up to 2 years; -20°C
Storage (Stock in DMSO) [7]
forup to 1 year

Experimental Protocols

Protocol 1: Preparation of a High-Concentration MT-802
Stock Solution (e.g., 10 mM) in DMSO

This protocol describes the preparation of a concentrated stock solution, which can be
aliquoted and stored for long-term use.

Materials and Equipment:

e MT-802 solid powder

o Anhydrous, sterile-filtered Dimethyl Sulfoxide (DMSQO)
e Analytical balance

 Sterile microcentrifuge tubes or amber glass vials
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Vortex mixer

Sonicator (water bath)

Pipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Procedure:

e Pre-Handling: Before opening, briefly centrifuge the vial of MT-802 powder to ensure all the
solid is at the bottom.[8]

e Weighing: In a chemical fume hood, carefully weigh the desired amount of MT-802 powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 7.88 mg of MT-802
(Molecular Weight = 787.82).

o Calculation: Volume (L) x Concentration (mol/L) x MW ( g/mol ) = Mass (g)
o 0.001 L x 0.01 mol/L x 787.82 g/mol = 0.00788 g = 7.88 mg

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the
MT-802 powder. It is crucial to use fresh, moisture-free DMSO, as absorbed water can
reduce solubility and compound stability.[3][9]

¢ Dissolution:

[¢]

Cap the vial tightly and vortex thoroughly for 1-2 minutes.
o Visually inspect the solution for any undissolved patrticles.

o If particles remain, sonicate the solution in a water bath for 10-30 minutes.[5][10] Gentle
warming up to 37°C can also aid dissolution, but temperatures above 50°C should be
avoided to prevent degradation.[8][10]

o Ensure the compound is completely dissolved before proceeding.

 Aliquoting and Storage:
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o Dispense the stock solution into smaller, single-use aliquots in sterile, tightly sealed tubes
to avoid repeated freeze-thaw cycles.[7][8]

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o For long-term storage (months to years), store aliquots at -80°C.[7] For short-term storage
(weeks), -20°C is acceptable.[4]

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution into an
aqueous buffer or cell culture medium.

Best Practices:

o Most cell lines can tolerate a final DMSO concentration of up to 0.5%, but it is best practice
to keep it below 0.1% to minimize solvent-induced cellular effects.[9]

e Always include a vehicle control (medium with the same final concentration of DMSOQO) in
your experiments.[9]

o To avoid precipitation, it is recommended to first dissolve the inhibitor in 100% DMSO and
then dilute this stock into the agueous medium, rather than attempting to dissolve the
powder directly in a diluted DMSO solution.[11]

Procedure:

e Thaw Stock Solution: Remove one aliquot of the concentrated MT-802 stock solution from
the freezer and thaw it completely at room temperature.

» Serial Dilution (Optional but Recommended): To prevent the compound from precipitating
when added to the aqueous medium, perform an intermediate dilution in DMSO if a large
dilution factor is required.[9]

¢ Final Dilution:
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o Warm the required volume of cell culture medium in a 37°C water bath.[10]

o While gently swirling the tube of warm medium, add the required volume of the MT-802
stock solution drop-wise to achieve the desired final concentration.[10] For example, to
make 10 mL of a 100 nM working solution from a 10 mM stock, add 1 L of the stock
solution to 10 mL of medium (a 1:10,000 dilution, resulting in a final DMSO concentration
of 0.01%).

o Mix the solution thoroughly by gentle inversion or pipetting. Do not vortex vigorously, as
this can cause foaming of the medium.

e Immediate Use: Use the freshly prepared working solution immediately for your experiments
to ensure stability and potency.[5]

Visualizations
Mechanism of Action

The diagram below illustrates the PROTAC mechanism of MT-802, which hijacks the cell's
ubiquitin-proteasome system to induce targeted degradation of BTK.
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Caption: MT-802 forms a ternary complex with BTK and CRBN, leading to BTK degradation.
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Experimental Workflow

This workflow outlines the key steps for preparing MT-802 solutions for experimental use.

Start:
Receive MT-802 Powder

1. Weigh Powder
(Analytical Balance)

2. Calculate Solvent Volume
(for desired stock conc.)

;

3. Dissolve in 100% DMSO
(Vortex/Sonicate)

No

Complete Dissolution?

4. Aliquot Stock Solution
(Single-use volumes)

5. Store at -80°C
(Long-term)

1
1
:On day of experiment

Preparation for Experiment

6. Thaw One Aliquot

7. Dilute into Pre-warmed
Cell Culture Medium

8. Use Immediately
in Assay
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Caption: Workflow for preparing MT-802 stock and working solutions from solid powder.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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